Cas no 1235063-71-4 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide
• CAS No: 1235063-71-4
• MF: C₁₄H₁₉FN₂O₃S
• MW: 314.375665903091
• CID: 5989615
• PubChem ID: 49686742
• Update Time: 2025-06-07

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)methanesulfonamide
• AKOS024490525
• N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}methanesulfonamide
• VU0630017-1
• 1235063-71-4
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]methanesulfonamide
• F5017-3792

• Inchi： 1S/C14H19FN2O3S/c1-21(19,20)16-10-11-6-8-17(9-7-11)14(18)12-4-2-3-5-13(12)15/h2-5,11,16H,6-10H2,1H3
• InChI Key： HEBDJSKJUGPMDH-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CCN(C(C2C=CC=CC=2F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.11004181g/mol
• Monoisotopic Mass: 314.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide

Introduction to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide (CAS No: 1235063-71-4)

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide, a compound with the chemical identifier CAS No: 1235063-71-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a 2-fluorobenzoyl group and a piperidin-4-ylmethyl moiety, contributes to its unique chemical properties and biological activities.

The synthesis and characterization of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide involve meticulous attention to detail, ensuring that the final product meets the stringent requirements of pharmaceutical standards. The presence of the fluorine atom in the 2-fluorobenzoyl group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This feature has made it a focal point in recent research endeavors aimed at developing novel therapeutic agents.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of a fluorobenzoyl group into the piperidin-4-ylmethyl structure of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide aligns with this trend, making it a promising candidate for further exploration in drug discovery.

The methanesulfonamide moiety in the compound's name is another critical feature that contributes to its chemical profile. Methanesulfonamides are known for their versatile biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The combination of these functionalities with the piperidinyl scaffold suggests that N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide may exhibit multiple modes of action, enhancing its therapeutic potential.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine scaffolds are widely recognized for their ability to modulate various biological pathways, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific modification of piperidine with a 2-fluorobenzoyl group and a methanesulfonamide side chain in N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide introduces new possibilities for therapeutic intervention.

The molecular structure of this compound also lends itself to further derivatization, allowing researchers to explore a wide range of analogs with tailored properties. This flexibility is crucial in drug development pipelines, where optimizing potency, selectivity, and pharmacokinetic profiles is essential for successful clinical translation.

In the context of current research trends, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide fits well within the broader movement towards rational drug design. By leveraging computational methods and high-throughput screening techniques, scientists can rapidly identify and optimize molecules like this one for specific therapeutic applications. The integration of structural biology and computational modeling has further accelerated the process of identifying lead compounds with high binding affinity and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The potential applications of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide are vast. Its unique structural features suggest that it may be effective against a variety of diseases, including those that are currently challenging to treat with existing medications. For instance, its ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug discovery efforts aimed at addressing complex pathologies.

Furthermore, the compound's design aligns with green chemistry principles by incorporating elements that enhance its overall efficacy while minimizing potential side effects. The use of fluorine atoms is particularly advantageous in this regard, as they can improve metabolic stability without significantly altering other pharmacokinetic parameters.

The development of new pharmaceutical agents is an iterative process that involves extensive testing and validation. N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide is no exception; it will undergo rigorous preclinical studies to evaluate its safety and efficacy before being considered for clinical trials. These studies will provide critical insights into its potential as a therapeutic agent and will guide further optimization efforts.

In conclusion, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}methanesulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.